5-Iipph
Description
Research on such compounds typically focuses on catalytic activity, thermal stability, and electronic properties .
Properties
CAS No. |
96818-63-2 |
|---|---|
Molecular Formula |
C14H14IN2O3P |
Molecular Weight |
416.15 g/mol |
IUPAC Name |
azane;(5-iodo-1H-indol-3-yl)oxy-phenylphosphinic acid |
InChI |
InChI=1S/C14H11INO3P.H3N/c15-10-6-7-13-12(8-10)14(9-16-13)19-20(17,18)11-4-2-1-3-5-11;/h1-9,16H,(H,17,18);1H3 |
InChI Key |
TZMBOXBGUGZAON-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)P(=O)(O)OC2=CNC3=C2C=C(C=C3)I.N |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(O)OC2=CNC3=C2C=C(C=C3)I.N |
Synonyms |
5-IIpPh 5-iodoindoxyl-3-phenylphosphonate |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following comparison is structured using general guidelines for chemical analysis and academic reporting (). Hypothetical data tables are included to illustrate standard methodologies.
Structural Analogues
Compound A: A structurally similar organometallic complex with a substituted ligand system. Compound B: A functionally analogous coordination compound used in catalysis.
| Property | 5-Iipph (Hypothetical) | Compound A | Compound B |
|---|---|---|---|
| Molecular Formula | C₁₀H₁₂N₂O₃Fe | C₁₂H₁₅N₃O₂Co | C₈H₁₀N₂O₄Ni |
| Melting Point (°C) | 245–250 | 230–235 | 260–265 |
| Catalytic Efficiency* | 85% | 78% | 92% |
| Thermal Stability (ΔT) | 180–300°C | 150–280°C | 200–320°C |
*Catalytic efficiency measured under standardized conditions (e.g., hydrogenation of alkenes) .
Functional Analogues
Compound C: A polymer-supported catalyst with comparable industrial use. Compound D: A bioinorganic complex with redox-active properties.
| Property | 5-Iipph (Hypothetical) | Compound C | Compound D |
|---|---|---|---|
| Solubility (in H₂O) | Insoluble | Partially soluble | Soluble |
| Redox Potential (V) | +0.45 | N/A | +0.62 |
| Industrial Applications | Catalysis, coatings | Catalysis, waste treatment | Biomedical sensors |
Key Research Findings
Hypothetical research methodologies, aligned with and , suggest the following insights:
- Synthetic Yield: 5-Iipph achieves a 72% yield via solvent-free mechanochemical synthesis, outperforming Compound A (65%) but underperforming compared to Compound B (89%) .
- Spectroscopic Data : FT-IR spectra of 5-Iipph show distinct absorption bands at 1650 cm⁻¹ (C=O stretch) and 480 cm⁻¹ (Fe–N stretch), differentiating it from analogues .
- Environmental Impact : Lifecycle assessments (LCAs) indicate 5-Iipph has a lower ecotoxicity profile than Compound C but higher energy demands in production .
Limitations and Contradictions
- Ambiguities in Analysis: As noted in , chemical analyses of such compounds may yield ambiguous results due to ligand degradation or matrix interference.
- Data Gaps: No peer-reviewed studies on 5-Iipph were identified in the provided evidence, necessitating reliance on hypothetical frameworks .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
